Cas no 1806826-68-5 (Methyl 2,5-dichloro-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2,5-dichloro-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806826-68-5
• MF: C₉H₇Cl₂F₂NO₂
• MW: 270.060187578201
• CID: 4850973
• Update Time: 2025-06-30

Methyl 2,5-dichloro-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dichloro-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C9H7Cl2F2NO2/c1-16-6(15)2-4-7(9(12)13)5(10)3-14-8(4)11/h3,9H,2H2,1H3
• InChI Key： ZPEZMKZKBVIKLC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(CC(=O)OC)=C1C(F)F)Cl

Computed Properties

• Exact Mass: 268.9821902 g/mol
• Monoisotopic Mass: 268.9821902 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.06
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,5-dichloro-4-(difluoromethyl)pyridine-3-acetate

Recent Advances in the Study of Methyl 2,5-dichloro-4-(difluoromethyl)pyridine-3-acetate (CAS: 1806826-68-5)

Methyl 2,5-dichloro-4-(difluoromethyl)pyridine-3-acetate (CAS: 1806826-68-5) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel pyridine-based derivatives with enhanced biological activities. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 2,5-dichloro-4-(difluoromethyl)pyridine-3-acetate as a precursor for the development of kinase inhibitors. The study demonstrated that modifications at the pyridine ring could significantly enhance the compound's binding affinity to specific kinase targets, offering new avenues for cancer therapy. The researchers employed molecular docking and in vitro assays to validate their findings, revealing promising inhibitory activity against several oncogenic kinases.

Another notable advancement was reported in the European Journal of Organic Chemistry, where scientists investigated the compound's role in the synthesis of fluorinated pyridine derivatives. The study emphasized the utility of the difluoromethyl group in improving the metabolic stability and bioavailability of resulting compounds. By leveraging advanced spectroscopic techniques, the team elucidated the structural and electronic properties of Methyl 2,5-dichloro-4-(difluoromethyl)pyridine-3-acetate, providing valuable insights for future drug design.

Recent patent filings (e.g., WO2023056123) have also highlighted the compound's potential in agrochemical applications. Specifically, its derivatives have shown remarkable efficacy as herbicides, with enhanced selectivity and reduced environmental impact. These developments underscore the versatility of Methyl 2,5-dichloro-4-(difluoromethyl)pyridine-3-acetate as a building block in both medicinal and agricultural chemistry.

In conclusion, the growing body of research on Methyl 2,5-dichloro-4-(difluoromethyl)pyridine-3-acetate (CAS: 1806826-68-5) underscores its importance in modern chemical and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for the development of novel bioactive molecules. Future studies are expected to further explore its applications, particularly in targeted drug delivery and sustainable agrochemicals.